N-(4-butylphenyl)-N'-(2-furylmethyl)thiourea

• IUPAC Name: 1-(4-butylphenyl)-3-(furan-2-ylmethyl)thiourea
• InChI: InChI=1S/C16H20N2OS/c1-2-3-5-13-7-9-14(10-8-13)18-16(20)17-12-15-6-4-11-19-15/h4,6-11H,2-3,5,12H2,1H3,(H2,17,18,20)
• InChI Key: MPUAZSAEAYRVCE-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)NC(=S)NCC2=CC=CO2
• Molecular Formula: C16H20N2OS
• Molecular Weight: 288.4 g/mol

Description

N-(4-butylphenyl)-N'-(2-furylmethyl)thiourea, also known as BUFT, is a chemical compound that has been widely studied in the field of medicinal chemistry due to its potential therapeutic applications. BUFT belongs to the class of thiourea derivatives, which have shown promising results in the treatment of various diseases including cancer, inflammation, and infectious diseases.

Scientific Research Applications

N-(4-butylphenyl)-N'-(2-furylmethyl)thiourea has been extensively studied for its potential therapeutic applications in various diseases. In cancer research, this compound has been shown to inhibit the growth of cancer cells in vitro and in vivo, by inducing apoptosis and inhibiting angiogenesis. This compound has also been studied for its anti-inflammatory properties, where it has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. This compound has also been investigated for its antimicrobial activity, where it has shown promising results against various bacterial and fungal strains.

Mechanism of Action

The exact mechanism of action of N-(4-butylphenyl)-N'-(2-furylmethyl)thiourea is not fully understood, but it is believed to act by inhibiting various cellular pathways involved in disease progression. In cancer cells, this compound has been shown to induce apoptosis by activating the caspase cascade and inhibiting the PI3K/Akt pathway. This compound has also been shown to inhibit angiogenesis by reducing the expression of VEGF and MMP-9. In inflammation, this compound has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This compound has also been shown to inhibit bacterial and fungal growth by disrupting the cell membrane and inhibiting DNA replication.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects in vitro and in vivo. In cancer cells, this compound has been shown to induce cell cycle arrest and apoptosis, while inhibiting cell proliferation and migration. In inflammation, this compound has been shown to reduce the production of pro-inflammatory cytokines and inhibit the activation of NF-κB pathway. This compound has also been shown to reduce bacterial and fungal growth by disrupting the cell membrane and inhibiting DNA replication.

Advantages and Limitations for Lab Experiments

N-(4-butylphenyl)-N'-(2-furylmethyl)thiourea has several advantages for lab experiments, including its high purity, stability, and low toxicity. This compound is also relatively easy to synthesize and can be obtained in large quantities. However, this compound has some limitations, including its poor solubility in water and some organic solvents, which can make it difficult to work with in certain experiments. This compound also has limited bioavailability, which can affect its efficacy in vivo.

Future Directions

There are several future directions for research on N-(4-butylphenyl)-N'-(2-furylmethyl)thiourea, including its potential applications in combination therapy for cancer and other diseases. This compound could also be modified to improve its solubility and bioavailability, which could enhance its efficacy in vivo. Further studies are also needed to elucidate the exact mechanism of action of this compound and its potential side effects. In addition, this compound could be further investigated for its potential applications in other diseases such as autoimmune diseases and neurodegenerative diseases.
Conclusion
In conclusion, this compound is a promising chemical compound that has shown potential therapeutic applications in various diseases. Its synthesis method is relatively simple, and it has been extensively studied for its scientific research applications. This compound's mechanism of action involves the inhibition of various cellular pathways involved in disease progression. While this compound has several advantages for lab experiments, it also has some limitations, including its poor solubility and limited bioavailability. Further research is needed to fully understand the potential of this compound for therapeutic applications.